Cas no 2226-88-2 (Ammonium succinate)

• Product Name: Ammonium succinate
• CAS No: 2226-88-2
• MF: C₄H₁₂N₂O₄
• MW: 152.149081230164
• MDL: MFCD00020534
• CID: 84196
• PubChem ID: 160625
• Update Time: 2025-05-20

Ammonium succinate Chemical and Physical Properties

Names and Identifiers

• Succinic Acid Diammonium Salt
• AMMONIUM SUCCINATE
• AMMONIUM ACID SUCCINATE
• Bernsteinsaeure,Ammoniumsuccinat
• Bernsteinsaeure,Diammonium-Verbindung
• butanedioic acid,diammonium salt
• diammonium succinate
• diazanium butanedioate
• succinic acid,ammonium succinate
• Ammonium succinate(1:x)
• Butanedioic acid, diammonium salt
• DTZ9PEC9JL
• Succinic acid, ammonium salt
• Caswell No. 046
• Butanedioic acid, ammonium salt (1:2)
• Succinic acid, diammonium salt
• diazanium;butanedioate
• EPA Pesticide Chemical Code 077801
• KSC492C5P
• NHJPVZLSLOHJDM-UHFFFAOYSA-N
• EINECS 218-759-3
• diammonium butanedioate
• UNII-DTZ9PEC9JL
• 15574-09-1
• Ammoniumsuccinate(1:x)
• FT-0634146
• SCHEMBL140347
• AMMONIUMSUCCINATE
• AKOS015839574
• NS00083504
• AMMONIUM SUCCINATE [WHO-DD]
• DTXSID9062279
• CAA22688
• MFCD00020534
• 2226-88-2
• DTXCID3036652
• Succinate, Ammonium
• DB-045859
• HY-W105775
• CS-0158417
• Ammonium succinate

• MDL： MFCD00020534
• Inchi： 1S/C4H6O4.2H3N/c5-3(6)1-2-4(7)8;;/h1-2H2,(H,5,6)(H,7,8);2*1H3
• InChI Key： NHJPVZLSLOHJDM-UHFFFAOYSA-N
• SMILES： [O-]C(CCC(=O)[O-])=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 152.08000
• Monoisotopic Mass: 152.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 81.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 80.26000
• LogP: -1.98120
• Solubility: Not determined
• Sensitiveness: Sensitive to light
• Vapor Pressure: No data available

Ammonium succinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed and protected from light.

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Ammonium succinate

Ammonium Succinate: A Comprehensive Overview

Ammonium succinate (CAS No. 2226-88-2) is a versatile compound with a wide range of applications in various industries. It is a salt derived from succinic acid and ammonia, and its chemical formula is C4H9NO4. The compound is widely recognized for its role in biochemical processes, pharmaceuticals, and food additives. In recent years, advancements in biotechnology have further expanded its potential uses, making it a subject of interest in both academic and industrial research.

The succinic acid component of ammonium succinate plays a crucial role in the tricarboxylic acid (TCA) cycle, a key metabolic pathway in living organisms. This makes ammonium succinate a valuable compound in the study of cellular metabolism and energy production. Researchers have explored its applications in bioenergy production, particularly in the development of sustainable biofuels. For instance, recent studies have highlighted its potential as a precursor for the production of 1,4-butanediol (BDO), a versatile chemical used in the production of polyurethanes and other polymers.

In the food industry, ammonium succinate is commonly used as a flavor enhancer and acidulant. Its ability to enhance umami flavors makes it a popular ingredient in processed foods, soups, and sauces. Moreover, it has been studied for its role in improving the shelf life of food products by inhibiting microbial growth. Recent research has focused on optimizing its application in functional foods, where it is combined with other bioactive compounds to enhance nutritional value.

The pharmaceutical industry has also benefited from the properties of ammonium succinate. It is used as an excipient in drug formulations due to its ability to improve drug solubility and bioavailability. Recent studies have explored its potential as a carrier for poorly soluble drugs, particularly in the development of oral solid dosage forms. Additionally, its role as a buffering agent has made it valuable in the formulation of vaccines and other biologics.

From an environmental perspective, ammonium succinate has gained attention for its role in biodegradable polymer synthesis. Researchers have investigated its use as a building block for polyesters and polyamides that are both biocompatible and environmentally friendly. These materials have potential applications in packaging, textiles, and biomedical devices.

In terms of production methods, traditional chemical synthesis has been complemented by advancements in fermentation technology. Microbial fermentation using genetically engineered organisms has emerged as a sustainable approach to produce ammonium succinate on an industrial scale. This method not only reduces reliance on fossil fuels but also aligns with global efforts to transition toward greener chemical manufacturing processes.

Recent breakthroughs in metabolic engineering have further enhanced the efficiency of ammonium succinate production. For example, researchers have developed strains of *E.coli* and *Saccharomyces cerevisiae* that can produce high yields of succinic acid under controlled fermentation conditions. These advancements are expected to lower production costs and increase accessibility to this valuable compound.

Looking ahead, the demand for ammonium succinate is projected to grow due to increasing interest in sustainable chemistry and green manufacturing processes. Its versatility across multiple industries positions it as a key compound for future innovations. As research continues to uncover new applications and optimize production methods, ammonium succinate will likely play an even more significant role in shaping modern industries.

In conclusion, ammonium succinate (CAS No. 2226-88-2) is a multifaceted compound with applications spanning food additives, pharmaceuticals, biofuels, and materials science. Its significance lies not only in its current uses but also in its potential for future innovations driven by advancements in biotechnology and sustainable chemistry.